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Compound of Interest

Compound Name: 2-Chloro-3-methyl-1,1'-bipheny!
Cat. No.: B8668148
Get Quote

Technical Monograph: 2-Chloro-3-methyl-1,1'-
biphenyl

Content Type: Technical Safety & Application Guide Subject: 2-Chloro-3-methyl-1,1'-biphenyl
(Halogenated Biaryl Intermediate) Primary Application: Suzuki-Miyaura Cross-Coupling &
Medicinal Chemistry Scaffolding[1][2]

Part 1: Executive Summary & Chemical Identity

2-Chloro-3-methyl-1,1'-biphenyl is a specialized halogenated aromatic intermediate.[1][2]
Unlike simple biphenyls, the presence of a chlorine atom at the ortho (2) position combined
with a methyl group at the meta (3) position creates a unique steric environment.[2] This
structural rigidity makes it a valuable scaffold in the synthesis of atropisomeric ligands and
liquid crystal materials, but also presents specific challenges in oxidative addition during
palladium-catalyzed coupling.[2]

Chemical Identity Table
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Parameter Detail

Chemical Name 2-Chloro-3-methyl-1,1'-biphenyl
Molecular Formula Ci3zHuCl

Molecular Weight 202.68 g/mol

Structural Class Ortho-substituted halogenated biaryl
Solubility Insoluble in water; Soluble in DCM, THF,

Toluene, Ethyl Acetate

Viscous oil or low-melting solid (isomer

Appearance
dependent)

Part 2: Hazard Identification (GHS Classification)[1]
[4][5][6]

Note: The following classification is derived from standard safety profiles for chlorinated methyl
biphenyl isomers (e.g., CAS 147404-69-1 analogues). Always consult the specific vendor SDS

for lot-specific data.

GHS Label Elements

Signal Word:WARNING
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Hazard Category Hazard Statement Code Description

Causes skin irritation

Skin Corrosion/Irritation H315
(Category 2).[1][2][3][4]
] Causes serious eye irritation
Serious Eye Damage H319
(Category 2A).[2][3]
) May cause respiratory irritation
STOT - Single Exposure H335
(Category 3).[1][2][3]
Toxic to aquatic life with long-
Aquatic Toxicity H411 lasting effects (Category 2).[1]

[2](5]

Toxicology & Safety Logic

 Lipophilicity & Bioaccumulation: As a halogenated biaryl, this compound is highly lipophilic
(LogP > 4.0 estimated).[2] It readily penetrates dermal barriers.[2] While less persistent than
Polychlorinated Biphenyls (PCBs), it should be handled with strict containment to prevent

environmental accumulation.

» Reactivity Hazards: The aryl chloride bond is stable under ambient conditions but releases
toxic hydrogen chloride (HCI) and carbon oxides upon thermal decomposition.

Part 3: Safe Handling & Storage Protocol
Hierarchy of Controls Workflow

The following diagram illustrates the mandatory safety workflow for handling substituted

biphenyls in a research setting.
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Figure 1: Operational safety hierarchy for handling halogenated aromatics.

Storage Specifications

e Atmosphere: Store under inert gas (Argon or Nitrogen).[2] While the aryl chloride is relatively

stable, the biphenyl core can be susceptible to slow oxidation over extended periods.

o Temperature: Ambient (15-25°C) is generally acceptable, though refrigeration (2—8°C) is
recommended for high-purity analytical standards.[1][2]

¢ Segregation: Keep away from strong oxidizing agents (e.g., nitric acid, permanganates) and

strong bases.

Part 4: Application Protocol (Suzuki-Miyaura
Coupling)
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Context: The 2-chloro substituent is sterically hindered by the adjacent 3-methyl group and the

phenyl ring at position 1.[1][2] Standard Pd(PPhs)a catalysts may fail to undergo oxidative

addition. The use of electron-rich, bulky phosphine ligands (e.g., SPhos, XPhos) is required to

facilitate the catalytic cycle.[1][2]

Experimental Workflow: C-C Bond Formation

Objective: Coupling of 2-Chloro-3-methyl-1,1'-biphenyl with Phenylboronic acid.

Reagents:

Substrate: 2-Chloro-3-methyl-1,1'-biphenyl (1.0 equiv)[1][2]
Boronic Acid: Phenylboronic acid (1.5 equiv)

Catalyst: Pdz(dba)s (2 mol%)

Ligand: SPhos (4-8 mol%) — Critical for hindered chlorides.[1][2]
Base: K3POa (3.0 equiv)

Solvent: Toluene/Water (10:1 ratio)

Step-by-Step Methodology:

Inerting: Flame-dry a Schlenk tube and backfill with Argon x3.

Charging: Add solid reagents (Substrate, Boronic Acid, Base, Catalyst, Ligand) under a
positive stream of Argon.

Solvation: Add degassed Toluene/Water mixture via syringe.

Activation: Heat the reaction mixture to 100°C for 12—18 hours. Note: The hindered chloride
requires elevated temperatures compared to bromides.

Work-up: Cool to RT. Dilute with Ethyl Acetate.[2] Wash with water and brine. Dry over
Na2S0a.[2]

Purification: Flash column chromatography (Hexanes/EtOAc gradient).
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Reaction Mechanism Visualization

The following diagram details the catalytic cycle, emphasizing the difficulty of the oxidative
addition step due to the 2,3-substitution pattern.
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Figure 2: Suzuki-Miyaura catalytic cycle.[1][2][6] The red node indicates the energy barrier
imposed by the 2-Cl, 3-Me steric clash.[1][2]

Part 5: Emergency Response

Scenario Immediate Action

Rinse cautiously with water for 15 minutes.
Eye Contact Remove contact lenses if present.[2][5][4][7]

Seek medical attention immediately.

Wash with copious soap and water.[2][8][4] Do
Skin Contact not use organic solvents (ethanol/acetone) as

they may increase dermal absorption.[2]

Absorb with inert material (vermiculite/sand).[2]
Spill (Liquid) [9] Do not use combustible materials like
ill (Liqui
P a sawdust.[2] Place in a sealed container labeled

"Halogenated Waste."

Use COz, dry chemical, or foam.[2][3][7] Do not
Fire use high-pressure water jets, which may scatter
the chemical.[1][2]
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« National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 13282519, 3-(Chloromethyl)-2-methyl-1,1'-biphenyl. Retrieved from [Link](Note: Used
for physicochemical property extrapolation of the chloromethyl analogue).[2]

* European Chemicals Agency (ECHA).Registration Dossier: Chlorinated Biphenyls. Retrieved
from [Link][1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b8668148?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8668148?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

